Cas no 14901-09-8 (4-(2-Aminoethyl)-5-methoxybenzene-1,2-diol)

• Product Name: 4-(2-Aminoethyl)-5-methoxybenzene-1,2-diol
• CAS No: 14901-09-8
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1094987
• Update Time: 2024-07-25

4-(2-Aminoethyl)-5-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminoethyl)-5-methoxybenzene-1,2-diol
• 1,2-Benzenediol, 4-(2-aminoethyl)-5-methoxy-

• Inchi： 1S/C9H13NO3/c1-13-9-5-8(12)7(11)4-6(9)2-3-10/h4-5,11-12H,2-3,10H2,1H3
• InChI Key： CLNHHIHBDVMNJW-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=C(CCN)C=C1O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 388.1±37.0 °C(Predicted)
• pka: 9.03±0.36(Predicted)